Cas no 5055-20-9 (Nifurquinazole)

• Product Name: Nifurquinazole
• CAS No: 5055-20-9
• MF: C₁₆H₁₆N₄O₅
• MW: 344.322043418884
• CID: 372072
• PubChem ID: 21139
• Update Time: 2025-10-28

Nifurquinazole Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[[2-(5-nitro-2-furanyl)-4-quinazolinyl]imino]bis-
• 2-[2-hydroxyethyl-[2-(5-nitrofuran-2-yl)quinazolin-4-yl]amino]ethanol
• 2,2'-[2-(5-nitro-furan-2-yl)-quinazolin-4-ylazanediyl]-bis-ethanol
• 4-Bis-(2-hydroxy-aethylamino)-2-(5-nitro-2-furyl)-chinazolin
• NF-1088
• Nifurchinazolo [DCIT]
• nifurquinazol
• Nifurquinazol [USAN:INN]
• Nifurquinazole
• Nifurquinazolum [INN-Latin]
• NS00120235
• D05164
• Nifurchinazolo
• NSC220589
• 5055-20-9
• SCHEMBL193816
• 2-[2-hydroxyethyl-[2-(5-nitro-2-furyl)quinazolin-4-yl]amino]ethanol
• NIFURQUINAZOL [INN]
• GTPL12344
• Nifurquinazol (USAN/INN)
• NSC-220589
• Ethanol,2'-[[2-(5-nitro-2-furanyl)-4-quinazolinyl]imino]bis-
• Ethanol,2'-[[2-(5-nitro-2-furyl)-4-quinazolinyl]imino]di-
• NSC 220589
• Ethanol, 2,2'-((2-(5-nitro-2-furyl)-4-quinazolinyl)imino)di-
• ZINC00001810
• N-(2-(5-Nitro-2-furyl)-4-chinazolinyl)-2,2-iminodiethanol
• Ethanol, 2,2'-((2-(5-nitro-2-furanyl)-4-quinazolinyl)imino)bis-
• 1-O-T-BUTYLDIMETHYLSILYL2-AZIDO-2-DEOX&
• DTXSID50198582
• BRN 1092044
• 44E5RRL600
• 4-Bis(2-hydroxyethyl)amino-2-(5-nitro-2-furyl)quinazoline
• CHEMBL2107101
• UNII-44E5RRL600
• NSC 22058
• Nifurquinazolum
• NIFURQUINAZOL [USAN]
• WLN: T66 BN DNJ EN2Q2Q C- BT5OJ ENW
• Q15409366
• NF 1088
• Ethanol, 2,2'-[[2- (5-nitro-2-furanyl)-4-quinazolinyl]imino]bis-
• Quinazoline, 4-bis(2-hydroxyethyl)amino-2-(5-nitro-2-furyl)-
• 2,2'-[[2-(5-Nitro-2-furyl)-4-quinazolinyl]imino]diethanol
• 2,2'-((2-(5-Nitro-2-furyl)-4-quinazolinyl)imino)diethanol

• Inchi： 1S/C16H16N4O5/c21-9-7-19(8-10-22)16-11-3-1-2-4-12(11)17-15(18-16)13-5-6-14(25-13)20(23)24/h1-6,21-22H,7-10H2
• InChI Key： AUEOHSUMWXAPBX-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1C2C=CC=CC=2N=C(C2=CC=C([N+](=O)[O-])O2)N=1

Computed Properties

• Exact Mass: 344.11200
• Monoisotopic Mass: 344.11207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.2374 (rough estimate)
• Melting Point: 167.5°C
• Boiling Point: 479.43°C (rough estimate)
• Flash Point: 248.3°C
• Refractive Index: 1.6000 (estimate)
• PSA: 128.44000
• LogP: 2.11220

Nifurquinazole Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Nifurquinazole

Recent Advances in Nifurquinazole (5055-20-9) Research: A Comprehensive Review

Nifurquinazole (CAS: 5055-20-9) is a nitroimidazole derivative with significant antimicrobial and antiprotozoal properties. Recent studies have highlighted its potential in treating infections caused by anaerobic bacteria and protozoa, particularly in the context of emerging drug resistance. This research brief synthesizes the latest findings on Nifurquinazole, focusing on its mechanism of action, therapeutic efficacy, and recent advancements in formulation and delivery.

One of the key areas of interest in recent research is the compound's mechanism of action. Nifurquinazole acts by disrupting the DNA synthesis of microbial cells through the reduction of its nitro group, leading to the generation of reactive intermediates that cause lethal DNA damage. This mechanism has been further elucidated in a 2023 study published in the Journal of Antimicrobial Chemotherapy, which demonstrated its efficacy against multi-drug-resistant strains of Trichomonas vaginalis and Giardia lamblia.

In addition to its antimicrobial properties, recent preclinical studies have explored the potential of Nifurquinazole in combination therapies. A 2024 study in Antimicrobial Agents and Chemotherapy reported synergistic effects when Nifurquinazole was combined with metronidazole, significantly enhancing its antiprotozoal activity while reducing the required dosage and minimizing side effects. This finding is particularly relevant in the context of increasing resistance to conventional treatments.

Formulation advancements have also been a focus of recent research. A novel nanoemulsion-based delivery system for Nifurquinazole was developed and tested in a 2023 study published in the International Journal of Pharmaceutics. This formulation demonstrated improved bioavailability and targeted delivery, resulting in enhanced therapeutic outcomes in animal models. The study suggests that such innovations could pave the way for more effective clinical applications of Nifurquinazole.

Despite these promising developments, challenges remain. The pharmacokinetics and safety profile of Nifurquinazole in human subjects require further investigation, as most current data are derived from preclinical studies. A recent review in Expert Opinion on Drug Metabolism & Toxicology (2024) emphasized the need for comprehensive clinical trials to assess its long-term safety and efficacy, particularly in vulnerable populations such as pregnant women and immunocompromised patients.

In conclusion, Nifurquinazole (5055-20-9) represents a promising candidate for addressing the growing challenge of antimicrobial resistance. Recent research has expanded our understanding of its mechanism of action, potential combination therapies, and innovative delivery systems. However, further clinical studies are essential to fully realize its therapeutic potential and ensure its safe application in human medicine.